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Compound of Interest

Compound Name: 2-Amino-5-methylnicotinonitrile

CAS No.: 38076-78-7

Cat. No.: B1282199

Get Quote

2-Amino-5-methylnicotinonitrile is a substituted aminopyridine that serves as a crucial

intermediate and building block in the synthesis of various biologically active compounds,

particularly in the realm of drug discovery and development. Its structural framework is

incorporated into molecules targeting a range of therapeutic areas. The nitrile group (C≡N) is a

versatile functional handle for further chemical transformations, and its presence in

pharmaceuticals is increasingly common.[1] Given its importance, the unambiguous

confirmation of its molecular structure and the assessment of its purity are paramount.

This application note provides a detailed guide to the analysis of 2-Amino-5-
methylnicotinonitrile using two foundational spectroscopic techniques: Nuclear Magnetic

Resonance (NMR) and Infrared (IR) spectroscopy. As a senior application scientist, this guide

moves beyond simple procedural lists to explain the causality behind experimental choices,

ensuring that the protocols are robust and the data interpretation is scientifically sound. We will

explore the theoretical underpinnings of each technique as they apply to this specific molecule,

provide detailed experimental protocols, and present the expected spectral data.
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For clarity in spectral assignments, the following numbering scheme will be used for 2-Amino-
5-methylnicotinonitrile.

Caption: Structure of 2-Amino-5-methylnicotinonitrile with numbering for NMR assignments.

Part 1: Nuclear Magnetic Resonance (NMR)
Spectroscopy Analysis
NMR spectroscopy is an unparalleled technique for elucidating the carbon-hydrogen framework

of an organic molecule. By probing the magnetic properties of atomic nuclei, primarily ¹H and

¹³C, we can map out the precise connectivity and chemical environment of atoms within the

structure.

Theoretical Framework
In NMR, the chemical shift (δ), reported in parts per million (ppm), indicates the electronic

environment of a nucleus. Electron-withdrawing groups (like the nitrile and the pyridine

nitrogen) deshield nearby nuclei, causing them to resonate at a higher chemical shift

(downfield). Conversely, electron-donating groups (like the amino group) shield nuclei, shifting

their signals to lower ppm values (upfield). Spin-spin coupling between non-equivalent

neighboring protons results in the splitting of signals into multiplets, providing direct evidence of

atomic connectivity. The number of peaks in a multiplet is given by the n+1 rule, where n is the

number of equivalent neighboring protons.

¹H NMR Spectral Data Interpretation
The ¹H NMR spectrum of 2-Amino-5-methylnicotinonitrile is expected to show four distinct

signals corresponding to the aromatic protons, the methyl group protons, and the amine

protons.
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Signal
Assignment

Predicted
Chemical Shift
(δ, ppm)

Multiplicity Integration
Rationale for
Assignment

H4 ~7.5 - 7.8 Doublet (d) 1H

This proton is

ortho to the

electron-

withdrawing

nitrile group and

is expected to be

the most

downfield of the

aromatic protons.

It will be split by

H6.

H6 ~8.0 - 8.3 Doublet (d) 1H

This proton is

adjacent to the

electronegative

ring nitrogen,

leading to

significant

deshielding. It

will be split by

H4.[2][3]

-NH₂ ~4.5 - 5.5 Broad Singlet (br

s)

2H The chemical

shift of amine

protons is highly

variable and

depends on

solvent,

concentration,

and temperature.

[4] The signal is

often broad due

to quadrupole

broadening and
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chemical

exchange.

-CH₃ (H7) ~2.2 - 2.4 Singlet (s) 3H

The methyl

group is attached

to the aromatic

ring and will

appear as a

sharp singlet as

it has no

adjacent protons

to couple with.

¹³C NMR Spectral Data Interpretation
The proton-decoupled ¹³C NMR spectrum will show seven distinct signals, one for each unique

carbon atom in the molecule.
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Signal Assignment
Predicted Chemical Shift
(δ, ppm)

Rationale for Assignment

C6 ~158 - 162

This carbon is attached to the

amino group (electron-

donating) and adjacent to the

ring nitrogen (electron-

withdrawing), resulting in a

downfield shift.[5][6][7][8]

C2 ~150 - 155

The carbon alpha to the ring

nitrogen typically appears

significantly downfield.[5][6][7]

[8]

C4 ~140 - 145

This aromatic carbon is

deshielded by the adjacent

nitrile group and the ring

nitrogen.

C5 ~120 - 125
The carbon bearing the methyl

group.

C≡N (Nitrile) ~117 - 120

The nitrile carbon has a

characteristic chemical shift in

this region.

C3 ~90 - 95

This carbon is highly shielded

by the strong electron-donating

effect of the ortho amino

group, shifting it significantly

upfield.

-CH₃ (C7) ~17 - 20

The aliphatic methyl carbon

will appear in the typical

upfield region.

Protocol: High-Resolution NMR Sample Preparation
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The quality of an NMR spectrum is directly dependent on the quality of the sample preparation.

This protocol is designed to produce a homogeneous solution free of particulates and

paramagnetic impurities, which can degrade spectral resolution.[9]

Materials:

2-Amino-5-methylnicotinonitrile (5-10 mg for ¹H NMR, 20-50 mg for ¹³C NMR)

Deuterated solvent (e.g., DMSO-d₆ or CDCl₃)

High-quality 5 mm NMR tube and cap

Pasteur pipette and glass wool or a syringe filter

Small vial for dissolution

Procedure:

Solvent Selection: Choose a deuterated solvent in which the analyte is fully soluble. DMSO-

d₆ is an excellent choice as it is a powerful solvent and will allow for the clear observation of

the exchangeable -NH₂ protons. CDCl₃ is also suitable, though the amine protons may be

broader or exchange more readily.[10]

Dissolution: Accurately weigh the sample into a small, clean, dry vial. Add approximately 0.6-

0.7 mL of the chosen deuterated solvent.[9][11] Vortex or gently warm the vial if necessary to

ensure complete dissolution. A clear, homogeneous solution is critical.

Filtration: To remove any suspended solid particles that can ruin magnetic field homogeneity

and degrade spectral quality, filter the sample solution directly into the NMR tube.[12] This is

most easily done by pushing the solution through a pipette containing a small, tight plug of

glass wool.

Transfer: Carefully transfer the filtered solution into the NMR tube. Ensure the sample height

is adequate (typically 4-5 cm) to be within the detection region of the spectrometer's coils.

[10]

Capping and Labeling: Cap the NMR tube securely and label it clearly.
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Data Acquisition: Insert the sample into the NMR spectrometer. The instrument will lock onto

the deuterium signal of the solvent, and the magnetic field will be "shimmed" to optimize

homogeneity. Acquire the ¹H spectrum, followed by the longer ¹³C acquisition.

Part 2: Fourier-Transform Infrared (FTIR)
Spectroscopy Analysis
IR spectroscopy is a rapid and powerful technique for identifying the functional groups present

in a molecule. It works by measuring the absorption of infrared radiation by a sample at specific

wavelengths, which correspond to the vibrational frequencies of the chemical bonds.

Theoretical Framework
Specific bonds and functional groups vibrate at characteristic frequencies. For 2-Amino-5-
methylnicotinonitrile, we are particularly interested in the stretching vibrations of the N-H

bonds in the primary amine, the C≡N triple bond of the nitrile, the C-H bonds of the methyl and

aromatic groups, and the C=C bonds within the pyridine ring.

FTIR Spectral Data Interpretation
The IR spectrum will provide a distinct "fingerprint" for the molecule, confirming the presence of

its key functional groups.
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Predicted
Wavenumber
(cm⁻¹)

Functional
Group

Vibrational
Mode

Expected
Intensity

Rationale

3450 - 3300
Primary Amine (-

NH₂)

Asymmetric &

Symmetric N-H

Stretch

Medium

Primary amines

characteristically

show two distinct

bands in this

region.[4][13][14]

~3050 Aromatic C-H C-H Stretch Medium to Weak

Typical for C-H

bonds on an

aromatic ring.

~2950 Methyl C-H C-H Stretch Medium to Weak
Characteristic of

C(sp³)-H bonds.

2240 - 2220 Nitrile (-C≡N) C≡N Stretch Strong, Sharp

The nitrile group

gives a very

intense and

diagnostically

useful absorption

in this region.

Conjugation with

the aromatic ring

shifts it to a

slightly lower

frequency.[15]

[16]

1650 - 1580
Primary Amine (-

NH₂)

N-H Bend

(Scissoring)

Medium to

Strong

This bending

vibration is

characteristic of

primary amines.

[13]

1600 - 1475 Aromatic Ring C=C Stretch Medium Multiple bands

are expected in

this region

corresponding to
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the pyridine ring

skeletal

vibrations.

Protocol: Analysis by Attenuated Total Reflectance
(ATR)-FTIR
ATR-FTIR is the preferred method for routine analysis of solid and liquid samples due to its

simplicity and speed, requiring minimal to no sample preparation.[17][18][19]

Materials:

FTIR Spectrometer with an ATR accessory (e.g., a diamond crystal)

2-Amino-5-methylnicotinonitrile (a few milligrams)

Spatula

Solvent for cleaning (e.g., isopropanol or acetone) and lab wipes

Procedure:

Background Spectrum: Before analyzing the sample, a background spectrum must be

collected. This measures the ambient environment (air, CO₂, water vapor) and the ATR

crystal itself. Ensure the crystal surface is clean and dry. The software will automatically

subtract this background from the sample spectrum.[20]

Sample Application: Place a small amount of the solid 2-Amino-5-methylnicotinonitrile
powder onto the center of the ATR crystal. A sufficient amount is needed to completely cover

the crystal surface.

Apply Pressure: Use the instrument's pressure arm to apply firm, even pressure to the

sample. This ensures good contact between the sample and the ATR crystal, which is

essential for obtaining a high-quality spectrum.[21]

Acquire Spectrum: Collect the sample spectrum. Typically, 16 to 32 scans are co-added to

improve the signal-to-noise ratio.
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Cleaning: After the measurement, release the pressure arm, remove the bulk of the sample,

and clean the crystal surface thoroughly with a soft lab wipe moistened with isopropanol or

acetone. Verify the crystal is clean by collecting a new background spectrum and ensuring

no sample peaks remain.

Workflow and Data Integration
The combination of NMR and IR spectroscopy provides a comprehensive and self-validating

system for structural confirmation.

NMR Analysis Workflow IR Analysis Workflow

Sample Preparation
(Dissolution & Filtration)

Data Acquisition
(1H & 13C Spectra)

Data Processing
(Fourier Transform, Phasing)

Spectral Interpretation
(Shifts, Coupling, Integration)

Structural Confirmation
& Purity Assessment

Collect Background
Spectrum

Apply Sample
to ATR Crystal

Acquire Sample
Spectrum

Spectral Interpretation
(Functional Group Identification)

Analyte:
2-Amino-5-methylnicotinonitrile
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Click to download full resolution via product page

Caption: Integrated workflow for the spectroscopic analysis of 2-Amino-5-
methylnicotinonitrile.

Conclusion
The application of NMR and IR spectroscopy provides a robust and definitive method for the

structural characterization of 2-Amino-5-methylnicotinonitrile. IR spectroscopy rapidly

confirms the presence of the key amine, nitrile, and aromatic functional groups. Subsequently,

¹H and ¹³C NMR spectroscopy provides the detailed atomic-level map of the molecule's carbon-

hydrogen framework, allowing for unambiguous assignment of the entire structure. The

protocols and data interpretation guidelines presented here form a comprehensive framework

for researchers, scientists, and drug development professionals to ensure the identity and

quality of this vital chemical intermediate.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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